Cas no 78657-67-7 (BENZENE, 5-METHOXY-1,3-DIMETHYL-2-(2-PROPENYL)-)

• Product Name: BENZENE, 5-METHOXY-1,3-DIMETHYL-2-(2-PROPENYL)-
• CAS No: 78657-67-7
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD22685903
• CID: 3371280
• PubChem ID: 86007815
• Update Time: 2025-04-21

BENZENE, 5-METHOXY-1,3-DIMETHYL-2-(2-PROPENYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 5-METHOXY-1,3-DIMETHYL-2-(2-PROPENYL)-
• 78657-67-7
• 2-Allyl-5-methoxy-1,3-dimethyl-benzene
• 2-allyl-5-methoxy-1,3-dimethylbenzene
• starbld0046929
• 5-methoxy-1,3-dimethyl-2-prop-2-enylbenzene

• MDL： MFCD22685903
• Inchi： 1S/C12H16O/c1-5-6-12-9(2)7-11(13-4)8-10(12)3/h5,7-8H,1,6H2,2-4H3
• InChI Key： LSPDEHVSPPZWFT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(CC=C)=C(C)C=1

Computed Properties

• Exact Mass: 176.120115130Da
• Monoisotopic Mass: 176.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 263.0±9.0 °C at 760 mmHg
• Flash Point: 99.9±8.0 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

BENZENE, 5-METHOXY-1,3-DIMETHYL-2-(2-PROPENYL)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles